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Compound of Interest

Compound Name:
4-Cyanophenylhydrazine

Hydrochloride

Cat. No.: B143474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 2863-98-1

This technical guide provides an in-depth overview of 4-Cyanophenylhydrazine
Hydrochloride, a key intermediate in various chemical syntheses. The information presented

herein is intended to support researchers, scientists, and professionals in the field of drug

development and organic synthesis.

Core Chemical and Physical Properties
4-Cyanophenylhydrazine Hydrochloride is a pale orange to brown powder.[1][2] It is a vital

building block in the creation of more complex molecules across pharmaceuticals,

agrochemicals, and dyestuffs.[3][4] Its chemical structure, featuring a phenylhydrazine group

attached to a cyanobenzene ring, makes it a reactive and valuable synthon.[4]
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Property Value Citations

CAS Number 2863-98-1 [5][6][7]

Molecular Formula C₇H₈ClN₃ [1][6]

Molecular Weight 169.61 g/mol [1][6][8]

Appearance Pale orange to brown powder [1][2][9]

Melting Point 241-244 °C (decomposes) [1][2][8]

Solubility Soluble in methanol [1][6][9]

¹H NMR (DMSO-d₆)
δ 10.50 (3H, br s), 9.10 (1H, br

s), 7.71 (2H, d), 7.03 (2H, d)
[5]

InChI

1S/C7H7N3.ClH/c8-5-6-1-3-

7(10-9)4-2-6;/h1-

4,10H,9H2;1H

[8]

Canonical SMILES C1=CC(=CC=C1C#N)NN.Cl [10]

Experimental Protocols
Synthesis of 4-Cyanophenylhydrazine Hydrochloride
A standard and effective method for the synthesis of 4-Cyanophenylhydrazine Hydrochloride
involves the diazotization of 4-aminobenzonitrile followed by reduction.[9][11]

Materials:

4-aminobenzonitrile

Concentrated hydrochloric acid

Sodium nitrite

Tin(II) chloride dihydrate

Water
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Diethyl ether

Ethanol

Procedure:

Prepare a suspension of 4-aminobenzonitrile (50 g, 423 mmol) in concentrated hydrochloric

acid (550 mL).[5][9]

Cool the suspension to between -15 °C and 0 °C using an ice-salt bath.[5][9]

Slowly add a pre-cooled aqueous solution of sodium nitrite (31.5 g, 457 mmol in 200 mL of

water) dropwise to the suspension, maintaining the temperature below 0 °C.[5][9]

Once the addition is complete, quickly filter the reaction mixture to remove any solids.[5]

In a separate flask, prepare a solution of tin(II) chloride dihydrate (477 g, 2.1 mol) in

concentrated hydrochloric acid (370 mL) and cool it to -20 °C.[5]

Add the filtered diazonium salt solution portionwise to the cold tin(II) chloride solution,

ensuring the temperature remains below -10 °C.[5]

Stir the resulting mixture for an additional 15 minutes at a temperature between -10 °C and 0

°C.[5]

Collect the resulting white precipitate by filtration.[5][9]

Wash the precipitate with diethyl ether (4 x 250 mL).[5]

The crude product can be recrystallized from aqueous ethanol to yield pure 4-
Cyanophenylhydrazine Hydrochloride.[9]
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Diazotization
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Figure 1: Synthesis workflow for 4-Cyanophenylhydrazine Hydrochloride.
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General Procedure for Hydrazone Synthesis
4-Cyanophenylhydrazine Hydrochloride is a key reagent in the synthesis of hydrazone

derivatives, which are significant in medicinal chemistry.[11] The general procedure involves a

condensation reaction with an aldehyde or ketone.

Materials:

4-Cyanophenylhydrazine Hydrochloride

Aldehyde or ketone

Ethanol or other suitable solvent

Catalytic amount of acid or base (e.g., piperidine) if necessary

Procedure:

Dissolve 4-Cyanophenylhydrazine Hydrochloride in ethanol.

Add the desired aldehyde or ketone to the solution.

If required, add a catalytic amount of an acid or base.

Reflux the reaction mixture for a specified time (typically 1-4 hours).

Monitor the reaction progress by thin-layer chromatography.

Upon completion, cool the reaction mixture and pour it into an ice-water mixture.

Collect the precipitated solid by filtration.

Wash the solid with water and dry.

The crude product can be purified by recrystallization from an appropriate solvent.
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Dissolve 4-Cyanophenylhydrazine HCl
and aldehyde/ketone in ethanol

Add catalyst (if needed)

Reflux the reaction mixture

Monitor reaction by TLC

Cool and pour into ice-water

Collect precipitate by filtration

Wash with water and dry

Recrystallize to obtain
pure hydrazone derivative

I
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Figure 2: General workflow for hydrazone synthesis.
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Applications in Drug Development and Potential
Signaling Pathways
Derivatives of 4-Cyanophenylhydrazine are of significant interest in drug development. For

instance, they are used in the synthesis of dual aromatase-sulfatase inhibitors for hormone-

dependent cancers.[11] Furthermore, research into structurally related hydrazine compounds

suggests a mechanism of action involving the induction of oxidative stress.[11]

This proposed mechanism involves an increase in reactive oxygen species (ROS) within cells,

leading to DNA damage and subsequent cell death.[11] The effects of these compounds can

often be mitigated by ROS scavengers, confirming the role of oxidative stress.[11] It is also

plausible that these derivatives could influence key cellular signaling pathways such as the Akt

and MAPK pathways, which are involved in cell survival and apoptosis.[11]

Cellular Environment

Signaling Pathways

4-Cyanophenylhydrazine
Derivative

Increased Reactive
Oxygen Species (ROS)

Akt Pathway
(Survival)Inhibition?

DNA Damage

MAPK Pathway
(Stress Response) Apoptosis / Cell Death

Inhibits

Click to download full resolution via product page

Figure 3: Plausible signaling pathway for the biological activity of 4-Cyanophenylhydrazine
derivatives.

Analytical Methods
High-performance liquid chromatography (HPLC) is a suitable method for the analysis of 4-
Cyanophenylhydrazine Hydrochloride and its derivatives. A reverse-phase HPLC method
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can be developed for purity assessment and quantification.

Example HPLC Conditions (for related compounds):

Column: C18 column (e.g., Waters X-Bridge C18)[12]

Mobile Phase: A mixture of an aqueous buffer (e.g., ammonium dihydrogen phosphate) and

an organic solvent (e.g., methanol or acetonitrile).[12]

Detection: UV detection at an appropriate wavelength (e.g., 360 nm after derivatization).

Flow Rate: Typically 1.0 mL/min.

Column Temperature: Maintained at a constant temperature (e.g., 30 °C).

Method validation should be performed according to ICH guidelines, assessing parameters

such as linearity, limit of detection (LOD), limit of quantification (LOQ), precision, accuracy, and

robustness.[12]

Safety Information
4-Cyanophenylhydrazine Hydrochloride is harmful if swallowed, in contact with skin, or if

inhaled.[8] It causes skin and serious eye irritation.[8] It may also cause respiratory irritation.

[10] Appropriate personal protective equipment, including gloves, eye protection, and a dust

mask, should be worn when handling this compound.[8] Work should be conducted in a well-

ventilated area.

This document is intended for informational purposes only and should not be considered a

substitute for professional scientific guidance. Always refer to the relevant Safety Data Sheet

(SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.lookchem.com/ProductWholeProperty_LCPL202124.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5284560.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5284560.aspx
https://www.medchemexpress.com/4-cyanophenylhydrazine-hydrochloride.html
https://www.nbinno.com/article/other-organic-chemicals/importance-4-cyanophenylhydrazine-hydrochloride-chemical-synthesis-nv
https://prepchem.com/1-4-cyanophenylhydrazine-hydrochloride/
https://www.usbio.net/biochemicals/007226/4Cyanophenylhydrazine-Hydrochloride
https://www.scbt.com/p/4-cyanophenylhydrazine-hydrochloride-2863-98-1
https://www.sigmaaldrich.com/US/en/product/aldrich/453471
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5284560.htm
https://pubchem.ncbi.nlm.nih.gov/compound/16212962
https://pubchem.ncbi.nlm.nih.gov/compound/16212962
https://www.benchchem.com/product/b143474
https://rasayanjournal.co.in/admin/php/upload/4384_pdf.pdf
https://www.benchchem.com/product/b143474#4-cyanophenylhydrazine-hydrochloride-cas-number
https://www.benchchem.com/product/b143474#4-cyanophenylhydrazine-hydrochloride-cas-number
https://www.benchchem.com/product/b143474#4-cyanophenylhydrazine-hydrochloride-cas-number
https://www.benchchem.com/product/b143474#4-cyanophenylhydrazine-hydrochloride-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b143474?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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